Cas no 1698595-95-7 (tert-butyl 4-(3-amino-1,1,1-trifluoropropan-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(3-amino-1,1,1-trifluoropropan-2-yl)piperazine-1-carboxylate
• CAS No: 1698595-95-7
• MF: C₁₂H₂₂F₃N₃O₂
• MW: 297.317193508148
• MDL: MFCD28348203
• CID: 4611541
• PubChem ID: 112756269
• Update Time: 2025-11-02

tert-butyl 4-(3-amino-1,1,1-trifluoropropan-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-[1-(aminomethyl)-2,2,2-trifluoroethyl]-, 1,1-dimethylethyl ester
• tert-Butyl 4-(3-Amino-1,1,1-trifluoropropan-2-yl)piperazine-1-carboxylate
• tert-butyl 4-(3-amino-1,1,1-trifluoropropan-2-yl)piperazine-1-carboxylate

• MDL： MFCD28348203
• Inchi： 1S/C12H22F3N3O2/c1-11(2,3)20-10(19)18-6-4-17(5-7-18)9(8-16)12(13,14)15/h9H,4-8,16H2,1-3H3
• InChI Key： ZORBXJGFWLAHBD-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C(CN)C(F)(F)F)CC1

tert-butyl 4-(3-amino-1,1,1-trifluoropropan-2-yl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl 4-(3-amino-1,1,1-trifluoropropan-2-yl)piperazine-1-carboxylate

Comprehensive Guide to tert-butyl 4-(3-amino-1,1,1-trifluoropropan-2-yl)piperazine-1-carboxylate (CAS No. 1698595-95-7)

tert-butyl 4-(3-amino-1,1,1-trifluoropropan-2-yl)piperazine-1-carboxylate (CAS No. 1698595-95-7) is a specialized piperazine derivative with significant applications in pharmaceutical research and organic synthesis. This compound is characterized by its unique trifluoromethyl group and tert-butyl carbamate moiety, making it a valuable intermediate in drug discovery. Its molecular structure combines a piperazine ring with a trifluoropropan-2-yl side chain, offering versatility in medicinal chemistry applications.

The compound's CAS number 1698595-95-7 is frequently searched by researchers looking for high-purity intermediates for peptide coupling or protease inhibitor development. Recent trends in pharmaceutical chemistry highlight the growing demand for fluorinated building blocks like this compound, as they often enhance metabolic stability and bioavailability in drug candidates. The presence of both amino and carboxylate functional groups allows for diverse synthetic modifications, making it particularly useful in parallel synthesis and combinatorial chemistry approaches.

From a synthetic perspective, tert-butyl 4-(3-amino-1,1,1-trifluoropropan-2-yl)piperazine-1-carboxylate serves as a crucial precursor in the preparation of various biologically active molecules. Its trifluoromethyl group has become increasingly important in modern drug design, as evidenced by the rising number of FDA-approved drugs containing this moiety. The compound's stability under various reaction conditions makes it particularly valuable for multi-step synthetic sequences in medicinal chemistry programs.

The pharmaceutical industry has shown particular interest in CAS 1698595-95-7 due to its potential applications in developing CNS-targeting therapeutics. The piperazine scaffold is known to contribute to blood-brain barrier penetration, while the trifluoromethyl group can influence receptor binding affinity. These properties make the compound relevant to current research areas such as neurodegenerative disease treatment and psychiatric medication development, addressing some of the most pressing healthcare challenges today.

Quality control of tert-butyl 4-(3-amino-1,1,1-trifluoropropan-2-yl)piperazine-1-carboxylate typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is critical for its performance in downstream applications, particularly in pharmaceutical synthesis where impurity profiles can significantly impact final product quality. Suppliers often provide detailed certificates of analysis for this intermediate, reflecting the stringent requirements of modern drug development pipelines.

Storage and handling of CAS 1698595-95-7 require standard laboratory precautions for amino-containing compounds. The material is typically stable at room temperature when protected from moisture, but long-term storage recommendations often suggest refrigeration under inert atmosphere. These handling considerations are particularly important for researchers working with the compound in automated synthesis platforms or high-throughput screening environments.

The market for piperazine derivatives like tert-butyl 4-(3-amino-1,1,1-trifluoropropan-2-yl)piperazine-1-carboxylate has grown substantially in recent years, driven by increasing R&D investments in targeted therapies and precision medicine. Custom synthesis services for this compound have become more prevalent, catering to the needs of pharmaceutical companies and academic research institutions engaged in structure-activity relationship studies and lead optimization programs.

Recent patent literature reveals innovative applications of 1698595-95-7 in developing kinase inhibitors and GPCR modulators, reflecting broader trends in drug discovery. The compound's structural features make it particularly suitable for creating molecular diversity in focused libraries, addressing current needs in fragment-based drug design. Its compatibility with various protection-deprotection strategies further enhances its utility in complex synthetic routes.

Environmental and regulatory aspects of tert-butyl 4-(3-amino-1,1,1-trifluoropropan-2-yl)piperazine-1-carboxylate production have gained attention as the chemical industry moves toward greener synthesis methods. Manufacturers are increasingly adopting catalytic processes and atom-economical routes for producing such intermediates, aligning with global sustainability initiatives in pharmaceutical manufacturing. These developments respond to growing researcher interest in eco-friendly chemistry solutions.

Future prospects for CAS 1698595-95-7 appear promising, with potential expansions into radiopharmaceuticals and diagnostic agent development. The compound's structural features could be leveraged for creating targeted imaging probes, particularly in neurological applications. This aligns with current healthcare priorities focusing on early disease detection and personalized treatment approaches, making it a compound of continuing interest to the scientific community.